Cas no 59973-80-7 ((Z)-Sulindac Sulfone)

(Z)-Sulindac Sulfone is a synthetic derivative of sulindac, exhibiting potent anti-inflammatory and analgesic properties. This compound boasts high selectivity for COX-2, minimizing side effects typically associated with nonsteroidal anti-inflammatory drugs (NSAIDs). Its sulfone functional group provides stability, enhancing its shelf life and therapeutic efficacy. (Z)-Sulindac Sulfone is a valuable tool in the treatment of inflammatory conditions with a focus on patient safety and therapeutic outcomes.
(Z)-Sulindac Sulfone structure
(Z)-Sulindac Sulfone structure
Product Name:(Z)-Sulindac Sulfone
CAS No:59973-80-7
MF:C20H17FO4S
MW:372.409988164902
MDL:MFCD00871143
CID:375003
Update Time:2025-07-21

(Z)-Sulindac Sulfone Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfonyl)phenyl]methylene]-, (1Z)-
    • Sulindac Sulfone
    • EXISULIND
    • 2-[(3Z)-6-fluoro-2-methyl-3-[(4-methylsulfonylphenyl)methylidene]inden-1-yl]acetic acid
    • (Z)-Sulindac Sulfone
    • MDL: MFCD00871143
    • Inchi: 1S/C20H17FO4S/c1-12-17(9-13-3-6-15(7-4-13)26(2,24)25)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9-
    • InChI Key: MVGSNCBCUWPVDA-MFOYZWKCSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)/C=C1\C2C=CC(=CC=2C(CC(=O)O)=C\1C)F)(=O)=O

Computed Properties

  • Exact Mass: 372.08300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4

Experimental Properties

  • Melting Point: 248-250°C
  • Solubility: DMSO: >25 mg/mL
  • PSA: 79.82000
  • LogP: 5.11240
  • Specific Rotation: D -62° (c = 1 in CHCl3)

(Z)-Sulindac Sulfone Security Information

  • WGK Germany:3

(Z)-Sulindac Sulfone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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59973-80-7 97%
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TRC
S699225-10mg
(Z)-Sulindac Sulfone
59973-80-7
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$ 114.00 2023-09-06
TRC
S699225-25mg
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$ 161.00 2023-09-06
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$190.00 2023-05-17
TRC
S699225-100mg
(Z)-Sulindac Sulfone
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100mg
$ 253.00 2023-09-06
TRC
S699225-250mg
(Z)-Sulindac Sulfone
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250mg
$560.00 2023-05-17
TRC
S699225-1g
(Z)-Sulindac Sulfone
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1g
$1946.00 2023-05-17
eNovation Chemicals LLC
D759265-100mg
1H-Indene-3-acetic acid,5-fluoro-2-methyl-1-[[4-(methylsulfonyl)phenyl]methylene]-, (1Z)-
59973-80-7 97%
100mg
$240 2023-05-17

(Z)-Sulindac Sulfone Production Method

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